Cas no 1881292-82-5 (1-Bromo-2,5-difluoro-4-propoxybenzene)

• Product Name: 1-Bromo-2,5-difluoro-4-propoxybenzene
• CAS No: 1881292-82-5
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• MDL: MFCD29043846
• CID: 5074234
• Update Time: 2026-03-01

1-Bromo-2,5-difluoro-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2,5-DIFLUORO-4-PROPOXYBENZENE
• 1-Bromo-2,5-difluoro-4-propoxybenzene

• MDL： MFCD29043846
• Inchi： 1S/C9H9BrF2O/c1-2-3-13-9-5-7(11)6(10)4-8(9)12/h4-5H,2-3H2,1H3
• InChI Key： QQRGTDRPKQPQQP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)OCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2,5-difluoro-4-propoxybenzene

1-Bromo-2,5-Difluoro-4-Propoxybenzene: A Comprehensive Overview

1-Bromo-2,5-difluoro-4-propoxybenzene is a highly specialized organic compound with the CAS number 1881292-82-5. This compound belongs to the class of aromatic bromides and is characterized by its unique substitution pattern on the benzene ring. The presence of bromine, fluorine, and propoxy groups at specific positions imparts distinct chemical and physical properties, making it a valuable molecule in various applications across different industries.

The synthesis of 1-bromo-2,5-difluoro-4-propoxybenzene typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored the use of electrophilic substitution reactions, nucleophilic aromatic substitutions, and coupling reactions to achieve the desired substitution pattern. The introduction of electron-withdrawing groups like fluorine and bromine significantly influences the reactivity of the benzene ring, making it amenable to further functionalization.

One of the most notable applications of 1-bromo-2,5-difluoro-4-propoxybenzene is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The fluorine atoms at positions 2 and 5 contribute to the molecule's lipophilicity and stability, while the propoxy group at position 4 enhances solubility and bioavailability.

In addition to its role in drug discovery, 1-bromo-2,5-difluoro-4-propoxybenzene has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting materials for thin-film transistors (TFTs). Recent research has focused on incorporating this compound into conjugated systems to improve charge transport properties.

The environmental impact and safety profile of 1-bromo-2,5-difluoro-4-propoxybenzene are critical considerations for its industrial use. Studies have been conducted to assess its biodegradability and toxicity. Results indicate that while the compound is stable under normal conditions, it undergoes degradation under specific environmental conditions. Regulatory agencies have established guidelines for handling and disposal to minimize ecological risks.

From a structural perspective, 1-bromo-2,5-difluoro-4-propoxybenzene exhibits a high degree of symmetry due to the symmetric placement of substituents on the benzene ring. This symmetry influences its optical properties and reactivity patterns. Computational chemistry tools have been employed to model its electronic structure and predict reactivity trends under different reaction conditions.

Recent breakthroughs in analytical techniques have enhanced our ability to characterize 1-bromo-2,5-difluoro-4-propoxybenzene with greater precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and purity. These advancements are crucial for ensuring consistent quality in industrial production processes.

In conclusion, 1-bromo-2,5-difluoro-4-propoxybenzene is a versatile compound with a wide range of applications across diverse fields. Its unique substitution pattern confers distinctive chemical properties that make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.